Cas no 1805189-41-6 (2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride
• CAS No: 1805189-41-6
• MF: C₆H₂BrClFNO₄S
• MW: 318.50478219986
• CID: 4970539
• Update Time: 2025-10-31

2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride

• Inchi： 1S/C6H2BrClFNO4S/c7-6-4(9)1-3(10(11)12)2-5(6)15(8,13)14/h1-2H
• InChI Key： NECRDASYQHOOLH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1S(=O)(=O)Cl)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 2.6
• Topological Polar Surface Area: 88.3

Additional information on 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride

Recent Advances in the Application of 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride (CAS: 1805189-41-6) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride (CAS: 1805189-41-6) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile. Recent studies highlight its growing importance in the synthesis of targeted covalent inhibitors (TCIs) and proteolysis-targeting chimeras (PROTACs). The compound's trifunctional nature - featuring bromo, fluoro, and nitro groups on an activated sulfonyl chloride scaffold - enables selective modifications at multiple positions, making it particularly valuable for structure-activity relationship (SAR) explorations.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in developing irreversible kinase inhibitors. Researchers at Genentech utilized 1805189-41-6 to create a series of EGFR inhibitors with improved selectivity profiles. The bromo group served as an excellent handle for subsequent cross-coupling reactions, while the nitro group facilitated the introduction of various amine functionalities through reduction and reductive amination sequences. This work underscores the compound's potential in addressing drug resistance mechanisms in oncology.

In chemical biology applications, 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride has shown promise as a protein labeling reagent. A Nature Chemical Biology paper (2024) reported its use in developing sulfonyl fluoride-based activity-based probes (ABPs) for serine hydrolases. The fluorine atom's strategic placement enabled selective protein modification while maintaining sufficient reactivity. This approach allowed for the profiling of enzyme activities in complex biological systems with unprecedented resolution.

The compound's role in PROTAC development has been particularly noteworthy. Recent work from Yale University (2024) employed 1805189-41-6 as a key intermediate in constructing heterobifunctional degraders targeting BET proteins. The sulfonyl chloride moiety facilitated efficient conjugation to E3 ligase ligands, while the aromatic substitution pattern enabled optimal positioning of the warhead. These degraders showed picomolar potency in cellular assays, representing a significant advancement in targeted protein degradation technology.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further exploit the reactivity of 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride. A 2023 ACS Catalysis publication described a photoredox-catalyzed C-B bond activation strategy that transforms the bromo group into various carbon-carbon bonds under mild conditions. This development significantly expands the compound's utility in late-stage functionalization of complex molecules.

Safety and handling considerations for 1805189-41-6 have also been the subject of recent investigations. A 2024 Chemical Health & Safety study characterized its stability under various storage conditions and proposed optimized handling protocols for large-scale applications. The findings are particularly relevant for process chemistry teams working with this intermediate in GMP environments.

Looking forward, the unique properties of 2-Bromo-3-fluoro-5-nitrobenzenesulfonyl chloride position it as a critical tool in several emerging areas of pharmaceutical research. Its applications in covalent drug discovery, chemical proteomics, and targeted degradation platforms are expected to grow significantly in the coming years. Ongoing research is exploring its potential in nucleic acid modification and materials science, further expanding its utility beyond traditional medicinal chemistry applications.